4-Ethyl-2-fluoroaniline
Overview
Description
4-Ethyl-2-fluoroaniline is a compound with the molecular formula C8H10FN . It has a molecular weight of 139.17 g/mol . The IUPAC name for this compound is 4-ethyl-2-fluoroaniline .
Molecular Structure Analysis
The InChI code for 4-Ethyl-2-fluoroaniline isInChI=1S/C8H10FN/c1-2-6-3-4-8(10)7(9)5-6/h3-5H,2,10H2,1H3 . The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The topological polar surface area is 26 Ų . Physical And Chemical Properties Analysis
4-Ethyl-2-fluoroaniline has a boiling point of 196.7±20.0°C at 760 mmHg . It is recommended to be stored in a dark place, in an inert atmosphere, at 2-8°C . The compound is a liquid at room temperature .Scientific Research Applications
Pharmaceutical Research
4-Ethyl-2-fluoroaniline can be used as a building block in medicinal chemistry . For example, it can be used in the synthesis of various pharmaceutical compounds, contributing to the development of new drugs and therapies .
Agricultural Applications
This compound can serve as a precursor to certain fungicides . This means it can be used in the production of substances that kill or inhibit the growth of fungi, which can be beneficial in protecting crops and increasing agricultural productivity .
Chemical Synthesis
4-Ethyl-2-fluoroaniline can be used in the synthesis of other complex organic compounds . Its unique structure makes it a valuable component in various chemical reactions, contributing to the advancement of organic chemistry .
Catalysis
This compound has been evaluated for the production of ligands for homogeneous catalysis . In this context, it can be used to create catalysts that can increase the efficiency and selectivity of various chemical reactions .
Material Science
In the field of material science, 4-Ethyl-2-fluoroaniline can be used in the development of new materials with unique properties . Its incorporation into different materials can lead to enhancements in their physical or chemical properties .
Metabolic Studies
The metabolism and excretion of 4-Ethyl-2-fluoroaniline is an important area of study due to human exposure in manufacturing . Understanding how this compound is metabolized can provide valuable insights into its potential effects on human health .
Safety and Hazards
Future Directions
The inclusion of fluorine atoms or heterocyclic moieties into drug structures is a recurrent motif in medicinal chemistry . The combination of these two features is constantly appearing in new molecular entities with various biological activities . This suggests that compounds like 4-Ethyl-2-fluoroaniline could have potential applications in the development of new drugs .
Mechanism of Action
Target of Action
Anilines, the class of compounds to which 4-ethyl-2-fluoroaniline belongs, are known to interact with various biological targets .
Mode of Action
Anilines, in general, are known to undergo various reactions such as nucleophilic substitution and reduction . The fluoro group on the aniline ring may influence these reactions, but the specifics would depend on the exact biological context.
Biochemical Pathways
Anilines can participate in a variety of biochemical reactions, potentially affecting multiple pathways .
Pharmacokinetics
It is suggested that the compound has high gastrointestinal absorption and is bbb permeant .
Result of Action
It’s worth noting that anilines can have various effects depending on their specific substitutions and the biological context .
properties
IUPAC Name |
4-ethyl-2-fluoroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FN/c1-2-6-3-4-8(10)7(9)5-6/h3-5H,2,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CORZDGJEVGIUAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90611104 |
Source
|
| Record name | 4-Ethyl-2-fluoroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90611104 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethyl-2-fluoroaniline | |
CAS RN |
821791-69-9 |
Source
|
| Record name | 4-Ethyl-2-fluoroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90611104 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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